Cas no 2097990-41-3 (2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine)
2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine
- 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethanamine
- 2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine
-
- Inchi: 1S/C7H14N2O/c8-1-2-9-6-3-7(9)5-10-4-6/h6-7H,1-5,8H2
- InChI Key: JYHUFGOBEVTESK-UHFFFAOYSA-N
- SMILES: O1CC2CC(C1)N2CCN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 119
- XLogP3: -0.8
- Topological Polar Surface Area: 38.5
2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O172716-100mg |
2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine |
2097990-41-3 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | O172716-500mg |
2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine |
2097990-41-3 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | O172716-1g |
2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine |
2097990-41-3 | 1g |
$ 570.00 | 2022-06-03 |
2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine
Introduction to 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine (CAS No. 2097990-41-3)
2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine, with the CAS number 2097990-41-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, exhibits promising pharmacological properties that make it a potential candidate for various therapeutic applications.
The chemical structure of 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine is composed of a 3,1,1-bicyclic ring system with an oxygen atom and a nitrogen atom incorporated into the ring, along with an ethylamine side chain. This structural arrangement confers the molecule with specific conformational flexibility and electronic properties that are crucial for its biological activity.
Recent studies have focused on the synthesis and characterization of 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the bicyclic core efficiently. This method has been shown to yield high purity and yield, making it a preferred synthetic route for large-scale production.
In terms of biological activity, 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine has demonstrated significant potential as a modulator of various neurotransmitter systems. Specifically, it has been found to interact with serotonin receptors, particularly the 5-HT2A subtype, which plays a crucial role in mood regulation and cognitive function. Preclinical studies have shown that this compound can modulate serotonin signaling pathways, leading to potential therapeutic benefits in conditions such as depression and anxiety disorders.
Beyond its interaction with serotonin receptors, 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-amine has also been investigated for its effects on other neurotransmitter systems, including dopamine and glutamate receptors. These interactions suggest that the compound may have a broad spectrum of pharmacological activities, making it a versatile candidate for drug development.
The safety profile of 2-(3-o xa -6-a zabicyclo [3 . 1 . 1 ] heptan -6 - yl ) ethan - 1 - amine has been evaluated in several preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the potential for further clinical development and human trials.
In addition to its therapeutic potential, 2-(3-o xa -6-a zabicyclo [3 . 1 . 1 ] heptan -6 - yl ) ethan - 1 - amine has also been explored for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders.
The current state of research on 2-(3-o xa -6-a zabicyclo [3 . 1 . 1 ] heptan -6 - yl ) ethan - 1 - amine is highly dynamic, with ongoing studies aimed at optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy. Future directions include the development of prodrugs and analogs that can improve bioavailability and reduce potential side effects.
In conclusion, 2-(3-o xa -6-a zabicyclo [3 . 1 . 1 ] heptan -6 - yl ) ethan - 1 - amine (CAS No. 2097990 -4 1 - 3) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and potential clinical applications.
2097990-41-3 (2-(3-oxa-6-azabicyclo3.1.1heptan-6-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)